Cas no 1697478-47-9 (7-(difluoromethyl)-2-ethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine)
1697478-47-9 structure
Product Name:7-(difluoromethyl)-2-ethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
CAS No:1697478-47-9
MF:C9H13F2N3
MW:201.216428518295
CID:5700565
PubChem ID:136838841
Update Time:2023-11-24
7-(difluoromethyl)-2-ethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 1697478-47-9
- EN300-1118653
- 7-(Difluoromethyl)-2-ethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine
- 7-(Difluoromethyl)-2-ethyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine
- Pyrazolo[1,5-a]pyrimidine, 7-(difluoromethyl)-2-ethyl-4,5,6,7-tetrahydro-
- 7-(difluoromethyl)-2-ethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
-
- Inchi: 1S/C9H13F2N3/c1-2-6-5-8-12-4-3-7(9(10)11)14(8)13-6/h5,7,9,12H,2-4H2,1H3
- InChI Key: NZEHZNBIJXSYJO-UHFFFAOYSA-N
- SMILES: C12=CC(CC)=NN1C(C(F)F)CCN2
Computed Properties
- Exact Mass: 201.10775375g/mol
- Monoisotopic Mass: 201.10775375g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 29.8Ų
Experimental Properties
- Density: 1.38±0.1 g/cm3(Predicted)
- Boiling Point: 324.5±37.0 °C(Predicted)
- pka: 3.97±0.40(Predicted)
7-(difluoromethyl)-2-ethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1118653-0.05g |
7-(difluoromethyl)-2-ethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1697478-47-9 | 95% | 0.05g |
$1188.0 | 2023-10-27 | |
| Enamine | EN300-1118653-0.1g |
7-(difluoromethyl)-2-ethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1697478-47-9 | 95% | 0.1g |
$1244.0 | 2023-10-27 | |
| Enamine | EN300-1118653-0.25g |
7-(difluoromethyl)-2-ethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1697478-47-9 | 95% | 0.25g |
$1300.0 | 2023-10-27 | |
| Enamine | EN300-1118653-0.5g |
7-(difluoromethyl)-2-ethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1697478-47-9 | 95% | 0.5g |
$1357.0 | 2023-10-27 | |
| Enamine | EN300-1118653-1.0g |
7-(difluoromethyl)-2-ethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1697478-47-9 | 1g |
$1643.0 | 2023-06-09 | ||
| Enamine | EN300-1118653-2.5g |
7-(difluoromethyl)-2-ethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1697478-47-9 | 95% | 2.5g |
$2771.0 | 2023-10-27 | |
| Enamine | EN300-1118653-5.0g |
7-(difluoromethyl)-2-ethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1697478-47-9 | 5g |
$4764.0 | 2023-06-09 | ||
| Enamine | EN300-1118653-10.0g |
7-(difluoromethyl)-2-ethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1697478-47-9 | 10g |
$7065.0 | 2023-06-09 | ||
| Enamine | EN300-1118653-1g |
7-(difluoromethyl)-2-ethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1697478-47-9 | 95% | 1g |
$1414.0 | 2023-10-27 | |
| Enamine | EN300-1118653-5g |
7-(difluoromethyl)-2-ethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1697478-47-9 | 95% | 5g |
$4102.0 | 2023-10-27 |
7-(difluoromethyl)-2-ethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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